Cas no 2229004-93-5 (3-(aminomethyl)-3-(1-methylcyclopropyl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(1-methylcyclopropyl)cyclobutan-1-ol
• CAS No: 2229004-93-5
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6139096
• PubChem ID: 165753979
• Update Time: 2025-06-29

3-(aminomethyl)-3-(1-methylcyclopropyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(1-methylcyclopropyl)cyclobutan-1-ol
• EN300-1802494
• 2229004-93-5

• Inchi： 1S/C9H17NO/c1-8(2-3-8)9(6-10)4-7(11)5-9/h7,11H,2-6,10H2,1H3
• InChI Key： CFMWWVKWAWOIRZ-UHFFFAOYSA-N
• SMILES： OC1CC(CN)(C1)C1(C)CC1

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(aminomethyl)-3-(1-methylcyclopropyl)cyclobutan-1-ol

Introduction to 3-(aminomethyl)-3-(1-methylcyclopropyl)cyclobutan-1-ol (CAS No. 2229004-93-5)

3-(aminomethyl)-3-(1-methylcyclopropyl)cyclobutan-1-ol, identified by the chemical identifier CAS No. 2229004-93-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclobutane core substituted with an aminomethyl group and a 1-methylcyclopropyl moiety, exhibits structural features that make it a promising candidate for further exploration in drug discovery and development. The unique combination of functional groups in this compound suggests potential biological activities that warrant detailed investigation.

The aminomethyl group (-NHCH₂-) is a versatile functional moiety commonly found in pharmacologically active molecules. It can participate in hydrogen bonding interactions, influence solubility, and serve as a site for further chemical modifications. In the context of drug design, such groups are often incorporated to enhance binding affinity to biological targets or to facilitate prodrug conversion. The presence of this group in 3-(aminomethyl)-3-(1-methylcyclopropyl)cyclobutan-1-ol suggests that it may interact with biological receptors or enzymes through non-covalent interactions, potentially leading to therapeutic effects.

Complementing the aminomethyl group is the 1-methylcyclopropyl substituent, which introduces a rigid cyclopropyl ring system with a methyl group at the 1-position. The cyclopropyl ring is known for its ability to occupy space efficiently in binding pockets due to its small size and planar structure. The methyl group at the 1-position adds steric bulk, which can be critical for optimizing interactions with biological targets. This substituent pattern is reminiscent of structures found in various bioactive compounds, hinting at potential pharmacological relevance.

The cyclobutane core of 3-(aminomethyl)-3-(1-methylcyclopropyl)cyclobutan-1-ol contributes to the overall rigidity of the molecule, which can be advantageous in terms of binding specificity. Cyclobutane derivatives have been explored extensively in medicinal chemistry due to their ability to mimic natural products and exhibit unique conformational preferences. The incorporation of both an aminomethyl and a 1-methylcyclopropyl group on this core suggests that the compound may adopt specific conformations that enhance its interaction with biological targets.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery. Compounds featuring cyclobutane rings have garnered attention for their potential to act as privileged structures, offering unique pharmacological profiles. The structural motif of 3-(aminomethyl)-3-(1-methylcyclopropyl)cyclobutan-1-ol aligns with this trend, making it an attractive candidate for further exploration.

One area of active research involves the exploration of bioactive molecules for their potential therapeutic applications. The structural features of 3-(aminomethyl)-3-(1-methylcyclopropyl)cyclobutan-1-ol suggest that it may have utility in various therapeutic domains, including but not limited to immunomodulation, anti-inflammatory actions, and neuroprotective effects. These possibilities stem from the compound's ability to interact with multiple biological pathways due to its diverse functional groups.

The synthesis and characterization of 3-(aminomethyl)-3-(1-methylcyclopropyl)cyclobutan-1-ol have been subjects of interest in synthetic chemistry circles. The construction of the cyclobutane ring system followed by functionalization with the aminomethyl and 1-methylcyclopropyl groups presents both challenges and opportunities for synthetic chemists. Advanced synthetic methodologies have been employed to achieve regioselective modifications, ensuring that the desired functional groups are incorporated at specific positions on the cyclobutane core.

The pharmacokinetic properties of this compound are also crucial considerations in its development as a potential therapeutic agent. Factors such as solubility, stability, and metabolic clearance rates must be evaluated to determine its feasibility as a drug candidate. Preliminary studies may have been conducted to assess these properties, providing insights into how well the compound might behave within a biological system.

Furthermore, computational studies have played an increasingly important role in understanding the potential interactions between molecules like 3-(aminomethyl)-3-(1-methylcyclopropyl)cyclobutan-1-ol and their biological targets. Molecular modeling techniques can predict binding affinities, identify key interaction sites, and suggest modifications to enhance potency and selectivity. These computational approaches are often used in conjunction with experimental data to guide the optimization process.

The broader context of pharmaceutical research highlights the importance of innovative molecular architectures like those found in 3-(aminomethyl)-3-(1-methylcyclopropyl)cyclobutan-1-ol. As drug discovery efforts continue to evolve, there is a need for new scaffolds that offer unique pharmacological profiles and address unmet medical needs. The structural diversity provided by compounds such as this one contributes significantly to advancing our understanding of biological systems and developing effective treatments.

In conclusion,3-(aminomethyl)-3-(1-methylcyclopropyl)cyclobutan-1-ol, with its CAS number 2229004-93-5, represents an intriguing molecule worthy of further investigation in pharmaceutical chemistry and medicinal biology. Its unique structural features—combining an aminomethyl group with a rigid cyclobutane core substituted by a 1-methylcyclopropyl moiety—suggest potential biological activities that merit detailed exploration through both experimental and computational studies.